N,N-dimethyl-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide

• IUPAC Name: N,N-dimethyl-4-morpholin-4-ylsulfonylthiophene-2-carboxamide
• InChI: InChI=1S/C11H16N2O4S2/c1-12(2)11(14)10-7-9(8-18-10)19(15,16)13-3-5-17-6-4-13/h7-8H,3-6H2,1-2H3
• InChI Key: IMYTYWZPGFODFH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC(=CS1)S(=O)(=O)N2CCOCC2
• Molecular Formula: C11H16N2O4S2
• Molecular Weight: 304.4 g/mol

Description

N,N-dimethyl-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide, also known as DMSO, is a chemical compound that has been widely used in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool in many different fields of study.

Mechanism of Action

The exact mechanism of action of N,N-dimethyl-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide is not fully understood, but it is believed to act as a membrane-penetrating agent, allowing it to transport other molecules across the cell membrane. This compound has also been found to have antioxidant properties, which may contribute to its anti-inflammatory effects.
Biochemical and Physiological Effects:
This compound has been found to have a variety of biochemical and physiological effects, including the ability to reduce inflammation and pain, increase blood flow, and promote tissue regeneration. This compound has also been shown to have neuroprotective effects, making it a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N,N-dimethyl-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide in lab experiments is its ability to dissolve a wide range of organic compounds, making it a valuable solvent. This compound is also relatively non-toxic and has a low risk of side effects. However, this compound can be unstable in certain conditions and may react with other chemicals, making it important to handle with care.

Future Directions

There are many potential future directions for research on N,N-dimethyl-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide, including further investigation into its anti-inflammatory and analgesic properties, its potential as a treatment for neurological disorders, and its use as a cryoprotectant for cells and tissues. Additionally, there may be new methods of synthesizing this compound that could improve its yield and purity, making it an even more valuable tool for scientific research.

Synthesis Methods

The synthesis of N,N-dimethyl-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide can be achieved through several different methods, including the reaction of dimethyl sulfate with sodium sulfonate, the reaction of dimethylamine with sulfur dioxide, and the reaction of dimethylamine with thiophosgene. These methods have been refined over the years, resulting in high yields and purity of the final product.

Scientific Research Applications

N,N-dimethyl-4-(4-morpholinylsulfonyl)-2-thiophenecarboxamide has been used in a variety of scientific research applications, including as a solvent for organic compounds, as a cryoprotectant for cells and tissues, and as a vehicle for drug delivery. This compound has also been found to have anti-inflammatory and analgesic properties, making it useful in the treatment of certain medical conditions.